N-(5-tert-butyl-1,2-oxazol-3-yl)-4-fluorobenzamide

• IUPAC Name: N-(5-tert-butyl-1,2-oxazol-3-yl)-4-fluorobenzamide
• InChI: InChI=1S/C14H15FN2O2/c1-14(2,3)11-8-12(17-19-11)16-13(18)9-4-6-10(15)7-5-9/h4-8H,1-3H3,(H,16,17,18)
• InChI Key: MVALRCHJNQWQBB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC(=NO1)NC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H15FN2O2
• Molecular Weight: 262.28 g/mol

Description

N-(5-tert-butyl-1,2-oxazol-3-yl)-4-fluorobenzamide is a chemical compound that belongs to the class of oxazole derivatives This compound is characterized by the presence of a tert-butyl group attached to the oxazole ring and a fluorobenzamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-tert-butyl-1,2-oxazol-3-yl)-4-fluorobenzamide typically involves the following steps:

Formation of the Oxazole Ring: The oxazole ring can be synthesized through the cyclization of appropriate precursors under specific conditions.

Introduction of the tert-Butyl Group: The tert-butyl group is introduced via alkylation reactions.

Attachment of the Fluorobenzamide Moiety: The final step involves the coupling of the oxazole derivative with 4-fluorobenzoyl chloride under suitable conditions to form the desired compound.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. These methods often include continuous flow processes and the use of automated reactors to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

N-(5-tert-butyl-1,2-oxazol-3-yl)-4-fluorobenzamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxides.

Reduction: Reduction reactions can be performed to modify the functional groups present in the compound.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, particularly at the fluorobenzamide moiety.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and hydrogen peroxide (H₂O₂).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are commonly used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

N-(5-tert-butyl-1,2-oxazol-3-yl)-4-fluorobenzamide has a wide range of applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of N-(5-tert-butyl-1,2-oxazol-3-yl)-4-fluorobenzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• tert-butyl N-(5-tert-butyl-1,2-oxazol-3-yl)carbamate
• N-(5-tert-butyl-1,2-oxazol-3-yl)-2-methylfuran-3-carboxamide
• N-(5-tert-butyl-1,2-oxazol-3-yl)benzenesulfonamide

Uniqueness

N-(5-tert-butyl-1,2-oxazol-3-yl)-4-fluorobenzamide is unique due to the presence of both the tert-butyl group and the fluorobenzamide moiety, which confer distinct chemical and biological properties